4-(7-Acetoxychroman-3-yl)phenyl acetate
Description
Scientific Research Applications
Medicinal Chemistry and Drug Design
4-(7-Acetoxychroman-3-yl)phenyl acetate: is a compound that can be utilized in the synthesis of various pharmaceutical agents. Its structure is amenable to modifications that can lead to the development of new therapeutic drugs with potential efficacy against a range of diseases. The acetate groups present in the molecule could be modified to enhance the compound’s interaction with biological targets, potentially leading to improved pharmacokinetic properties .
Biotechnology and Enzyme Inhibition
In biotechnological research, this compound may serve as an inhibitor or modulator for certain enzymes. By attaching to the active sites of enzymes, it can modulate their activity, which is crucial in understanding metabolic pathways and designing biotechnological applications such as biosensors or bio-based synthesis processes .
Chemical Research and Synthetic Intermediates
The compound serves as a valuable intermediate in organic synthesis. Its chemical structure allows for various reactions, including acetylation, alkylation, and condensation, making it a versatile starting material for synthesizing more complex molecules. This is particularly useful in the field of synthetic organic chemistry, where new methods and reactions are constantly being developed .
Industrial Applications and Material Science
In the industrial sector, 4-(7-Acetoxychroman-3-yl)phenyl acetate could be used in the synthesis of high-performance polymers and materials. Its phenyl acetate moiety could be incorporated into polymer chains to enhance material properties such as thermal stability and chemical resistance.
Environmental Impact and Green Chemistry
The environmental impact of chemicals is an important consideration in modern research. This compound could be studied for its biodegradability and potential use in green chemistry applications. Its structure suggests that it might be broken down into less harmful substances under certain environmental conditions, making it a candidate for eco-friendly chemical processes .
Pharmacology and Therapeutic Mechanisms
In pharmacology, the compound’s interactions with biological systems can be explored to understand its therapeutic mechanisms. It could be used to study drug-receptor interactions, the effects on cellular signaling pathways, and the overall impact on physiological processes. This can lead to insights into how drugs exert their effects and how side effects might be mitigated .
properties
IUPAC Name |
[4-(7-acetyloxy-3,4-dihydro-2H-chromen-3-yl)phenyl] acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18O5/c1-12(20)23-17-6-3-14(4-7-17)16-9-15-5-8-18(24-13(2)21)10-19(15)22-11-16/h3-8,10,16H,9,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZMVBBSMLVGUHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C2CC3=C(C=C(C=C3)OC(=O)C)OC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(7-Acetoxychroman-3-yl)phenyl acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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